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Compound of Interest

Compound Name: 2-Amino-4-phenylpentan-1-ol

Cat. No.: B15322224

Technical Guide: 2-Amino-4-phenylpentan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Amino-4-phenylpentan-1-ol. Due to the limited availability of specific
experimental data for this compound, this document also includes information on structurally
related compounds to offer a comparative context for researchers. This guide is intended to
serve as a foundational resource for professionals in drug development and scientific research.

Introduction

2-Amino-4-phenylpentan-1-ol is a primary amino alcohol with a phenyl-substituted pentanol
backbone. Its structure suggests potential applications as a chiral building block in organic
synthesis and as a scaffold in medicinal chemistry. This document summarizes its known
properties and provides context through data on analogous compounds.

Chemical Identity and Properties

The primary identifier for 2-Amino-4-phenylpentan-1-ol is its PubChem Compound ID. As of
the latest update of this document, a specific CAS number has not been assigned, which may
indicate its novelty or limited commercial availability.
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Table 1: Chemical Identifiers and Molecular Properties

Property Value Source
Compound Name 2-Amino-4-phenylpentan-1-ol

Molecular Formula C11H17NO [1]
PubChem CID 61699382 [1]

CAS Number Not Available

Quantitative Data Summary

Specific experimental quantitative data for 2-Amino-4-phenylpentan-1-ol is not readily
available in public databases. To provide a useful reference for researchers, the following table
presents data for the structurally related compound, 2-Amino-1-phenylpentan-1-ol.

Table 2: Physicochemical Properties of 2-Amino-1-phenylpentan-1-ol

Property Value Source
Molecular Weight 179.26 g/mol

Molecular Formula C11H17NO

CAS Number 773794-81-3

Experimental Protocols

Detailed experimental protocols for the synthesis or use of 2-Amino-4-phenylpentan-1-ol are
not extensively documented. Researchers may refer to general methods for the synthesis of
amino alcohols, often involving the reduction of corresponding amino ketones or the aminolysis
of epoxides. The specific synthetic route would depend on the desired stereochemistry.

Logical Workflow for Compound Characterization

The following diagram outlines a logical workflow for the characterization of a novel or sparsely
documented compound like 2-Amino-4-phenylpentan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [CAS number and molecular formula of 2-Amino-4-
phenylpentan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15322224#cas-number-and-molecular-formula-of-2-
amino-4-phenylpentan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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